5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole

• IUPAC Name: 2-propan-2-yl-1-[4-(1H-pyrazol-5-yl)phenyl]imidazole
• InChI: InChI=1S/C15H16N4/c1-11(2)15-16-9-10-19(15)13-5-3-12(4-6-13)14-7-8-17-18-14/h3-11H,1-2H3,(H,17,18)
• InChI Key: YKLAYBWENOTYLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1C2=CC=C(C=C2)C3=CC=NN3
• Molecular Formula: C15H16N4
• Molecular Weight: 252.31 g/mol

Description

5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole is not fully understood. However, it has been suggested that this compound exerts its biological activity by interacting with specific targets, including enzymes and receptors, in the body. This interaction can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of various enzymes, including tyrosine kinases and proteases, and can also modulate the activity of various receptors, including G protein-coupled receptors. In vivo studies have shown that this compound can exert anti-inflammatory, anti-tumor, and hypoglycemic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole in lab experiments is its high potency and selectivity towards specific targets. This makes it an ideal compound for studying the mechanism of action of various enzymes and receptors. However, one of the main limitations of using this compound is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole in scientific research. One of the main directions is the development of new drug candidates based on this compound for the treatment of various diseases. Another direction is the synthesis of new organic materials based on this compound for various applications, including optoelectronics and energy storage. Additionally, the use of this compound as a catalyst for various reactions, including asymmetric synthesis and polymerization, is another promising direction for future research.

Synthesis Methods

The synthesis method of 5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole involves the reaction of 2-isopropyl-1H-imidazole-1-carboxaldehyde with 4-bromoaniline in the presence of a palladium catalyst. The resulting intermediate is then reacted with hydrazine hydrate to produce the final compound.

Scientific Research Applications

5-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-1H-pyrazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In material science, it has been used as a building block for the synthesis of various organic materials, including polymers and liquid crystals. In catalysis, this compound has shown potential as a catalyst for various reactions, including C-H activation and cross-coupling reactions.